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Abstract
This document provides a detailed protocol for the use of guanylthiourea as a dechlorinating

agent in wastewater treatment. Chlorine is a widely utilized disinfectant in wastewater

management; however, its residual presence in treated effluent can be toxic to aquatic

ecosystems. Dechlorination is often a required final step before discharge. While traditional

methods utilize agents like sulfur dioxide or sodium bisulfite, this application note details a

methodology employing guanylthiourea, based on principles outlined in Japanese Patent JP

2007-144399. The protocol specifies reagent preparation, a treatment workflow, and analytical

methods for the quantification of residual chlorine.

Introduction
Chlorination is a common and effective method for disinfecting municipal wastewater,

eliminating a wide spectrum of pathogenic organisms. The process involves the application of

chlorine gas or hypochlorite solutions to treated wastewater, which oxidizes the cellular material

of microorganisms. However, the resulting chlorine residual, a combination of free chlorine and

chloramines, is harmful to aquatic life even at low concentrations, necessitating its removal

before the effluent is discharged into receiving waters.

Guanylthiourea (also known as amidinothiourea) is an organosulfur compound that can be

used for the removal of residual chlorine in wastewater. Its application as a dechlorinating

agent is noted in Japanese patent literature (JP 2007-144399). The reactivity of

guanylthiourea towards chlorine is predicated on the nucleophilic nature of its sulfur atom,

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b104047?utm_src=pdf-interest
https://www.benchchem.com/product/b104047?utm_src=pdf-body
https://www.benchchem.com/product/b104047?utm_src=pdf-body
https://www.benchchem.com/product/b104047?utm_src=pdf-body
https://www.benchchem.com/product/b104047?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104047?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


which is readily oxidized by strong oxidizing agents like hypochlorous acid. This reaction

effectively neutralizes the chlorine residual, mitigating its environmental impact.

This document serves as a guide for researchers and water treatment professionals to

investigate and apply guanylthiourea for wastewater dechlorination.

Chemical and Physical Properties of Guanylthiourea
Property Value

Chemical Name Amidinothiourea, 1-Amidino-2-thiourea

CAS Number 2114-02-5

Molecular Formula C₂H₆N₄S

Molecular Weight 118.16 g/mol

Appearance White to off-white crystalline powder

Melting Point 159.5 °C or higher

Solubility
Slightly soluble in water (approx. 3%), soluble in

methanol

Proposed Reaction Mechanism
The dechlorination process using guanylthiourea involves the oxidation of the thiocarbonyl

group (C=S). The sulfur atom in guanylthiourea acts as a reducing agent, reacting with

hypochlorous acid (HOCl), the active form of chlorine in water. The reaction is anticipated to

proceed through several steps, starting with the formation of an unstable sulfenyl chloride

intermediate, which is then hydrolyzed and further oxidized. The ultimate oxidation products are

urea, sulfate, and chloride ions, which are less harmful to the environment.

A proposed, simplified reaction pathway is as follows:

Initial Attack: The sulfur atom of guanylthiourea nucleophilically attacks the chlorine atom of

hypochlorous acid.
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Oxidation & Hydrolysis: The sulfur is progressively oxidized, and the C-S bond is cleaved

through hydrolysis.

Final Products: The reaction yields the corresponding guanylurea, sulfate ions (SO₄²⁻), and

chloride ions (Cl⁻), effectively neutralizing the chlorine residual.

To cite this document: BenchChem. [Application Note: Guanylthiourea for Residual Chlorine
Removal in Wastewater]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104047#method-for-using-guanylthiourea-in-
wastewater-treatment-to-remove-chlorine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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